Cas no 2228406-42-4 (3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228406-42-4
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 6330481
• PubChem ID: 165781282
• Update Time: 2025-10-30

3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol
• 2228406-42-4
• EN300-1751408

• Inchi： 1S/C11H18OS/c1-8-5-10(9(2)13-8)6-11(3,4)7-12/h5,12H,6-7H2,1-4H3
• InChI Key： MJGXXMHAMBQWIX-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC(C)(C)CO

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228406-42-4)

3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol, with the CAS number 2228406-42-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a thiophene ring substituted with methyl groups and a tertiary alcohol functional group, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol can be represented as follows: the central thiophene ring is flanked by two methyl groups at the 2 and 5 positions, while the 3-position is substituted with a 2,2-dimethylpropan-1-ol moiety. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of thiophene derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the thiophene ring in 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol suggests that it may exhibit similar properties. The tertiary alcohol group further enhances its solubility and reactivity, making it an attractive candidate for drug development.

In terms of synthetic methods, 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol can be synthesized through a multi-step process involving the formation of the thiophene ring followed by substitution reactions to introduce the methyl and alcohol groups. The synthesis typically involves starting materials such as 3-bromothiophene and appropriate organometallic reagents to achieve the desired substitution pattern. Advanced synthetic techniques and catalysts have been employed to optimize the yield and purity of the final product.

The biological activity of 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol has been extensively studied in vitro and in vivo. Preliminary results from cell-based assays have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has demonstrated cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent. Further research is ongoing to elucidate the mechanism of action and identify specific targets within cells.

In addition to its therapeutic potential, 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol has also been investigated for its use in diagnostic imaging. The unique chemical properties of thiophene derivatives make them suitable for conjugation with imaging agents such as fluorophores or radioisotopes. This opens up possibilities for developing novel imaging probes that can be used in medical diagnostics to visualize specific biological processes or disease markers.

The safety profile of 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further investigations are necessary to ensure its safety in long-term use and across different patient populations.

In conclusion, 3-(2,5-dimethylthiophen-3-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228406-42-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into therapeutic agents or diagnostic tools. Ongoing research continues to explore its full potential and optimize its properties for clinical use.